Cas no 4745-77-1 (Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-)
4745-77-1 structure
Product Name:Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-
CAS No:4745-77-1
MF:C11H12F2N2OS
MW:258.287588119507
CID:334809
PubChem ID:5226309
Update Time:2025-04-19
Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro-
- DTXSID60963844
- IDI1_012253
- Maybridge3_000866
- {2-[(2,4-Difluorophenyl)imino]-4-methyl-1,3-thiazolidin-4-yl}methanol
- 4745-77-1
- HMS1433H08
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- Inchi: 1S/C11H12F2N2OS/c1-11(5-16)6-17-10(15-11)14-9-3-2-7(12)4-8(9)13/h2-4,16H,5-6H2,1H3,(H,14,15)
- InChI Key: KJOFLUXIHGDWKD-UHFFFAOYSA-N
- SMILES: S1C(NC2C=CC(=CC=2F)F)=NC(C)(CO)C1
Computed Properties
- Exact Mass: 258.06396
- Monoisotopic Mass: 258.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.9A^2
- XLogP3: 1.5
Experimental Properties
- Density: 1.4
- Boiling Point: 350.4°Cat760mmHg
- Flash Point: 165.7°C
- Refractive Index: 1.599
- PSA: 44.62
Spiro[1H-indene-1,3'-[3H]indole], 1',2,2',3-tetrahydro- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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